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Compound of Interest

Compound Name:
2,3,4-Trichlorophenyl

isothiocyanate

Cat. No.: B165843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and

storage of 2,3,4-Trichlorophenyl isothiocyanate (CAS No. 127142-69-2). Adherence to these

guidelines is critical to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
2,3,4-Trichlorophenyl isothiocyanate is a solid crystalline compound.[1][2] Its key physical

and chemical properties are summarized below.

Property Value Source

Molecular Formula C₇H₂Cl₃NS [3][4]

Molecular Weight 238.521 g/mol [3][4]

Appearance Light yellow solid crystalline [1][2]

Odor Irritating [1][2]

CAS Number 127142-69-2 [3][4]
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This compound is classified as hazardous and corrosive.[2][5] It is harmful if swallowed,

inhaled, or in contact with skin, and causes severe skin burns and eye damage.[2]

Hazard Category GHS Classification Signal Word Hazard Statement

Acute Toxicity, Oral Category 3 Danger

H301+H331: Toxic if

swallowed or if

inhaled

Acute Toxicity, Dermal Not specified Danger
Harmful in contact

with skin[2]

Acute Toxicity,

Inhalation
Category 3 Danger

H301+H331: Toxic if

swallowed or if

inhaled

Skin

Corrosion/Irritation
Category 1B/2 Danger

H314: Causes severe

skin burns and eye

damage[5], H315:

Causes skin irritation

Serious Eye Damage Category 1/2 Danger

H314: Causes severe

skin burns and eye

damage[5], H319:

Causes serious eye

irritation

Respiratory Irritation STOT SE 3 Danger
H335: May cause

respiratory irritation

Handling Protocols
All handling of 2,3,4-Trichlorophenyl isothiocyanate must be performed in a designated area,

such as a chemical fume hood, to minimize exposure risk.[1][2]

Appropriate PPE must be worn at all times when handling this chemical.[1]
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Protection Type Specification Source

Eye/Face Protection

Chemical safety goggles or

face shield (OSHA 29 CFR

1910.133 or EN166)

[1]

Skin Protection

Chemically resistant gloves

and protective clothing to

prevent skin exposure

[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or irritation is

experienced

[1]

The following workflow outlines the key stages of handling the compound, from receipt to

disposal.

Preparation & Use Disposal

Receive & Inspect
Container

Log & Transfer to
Designated Storage

Intact
Work in Chemical

Fume Hood
Weigh & Dispense

(Avoid Dust)
Perform

Experiment
Decontaminate
Tools & Area

Collect Waste in
Labeled Container

Dispose via Approved
Waste Plant

Click to download full resolution via product page

Figure 1: Standard workflow for handling 2,3,4-Trichlorophenyl isothiocyanate.

Protocol for Handling:

Receiving: Upon receipt, visually inspect the container for any damage or leaks.

Preparation: Don all required PPE before entering the handling area.[1] All work must be

conducted in a certified chemical fume hood.[2]
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Dispensing: Use only dedicated, clean spatulas and glassware. When handling the solid,

avoid generating dust.[1] Do not eat, drink, or smoke in the work area.[5]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1]

Decontaminate all surfaces and equipment.

Clothing: Remove and wash any contaminated clothing before reuse.[2]

Storage Procedures
Proper storage is essential to maintain chemical stability and prevent hazardous situations.

Parameter Requirement Source

Location

Store in a dry, cool, and well-

ventilated place. A designated

corrosives area is

recommended.

[1][2]

Container Keep container tightly closed. [1][2][6]

Security

Store in a locked-up area

accessible only to authorized

personnel.

[1][6]

Temperature
Recommended storage at 2 - 8

°C.
[6]

Atmosphere Store under an inert gas.

Sensitivity Moisture sensitive. [7]

To prevent dangerous reactions, 2,3,4-Trichlorophenyl isothiocyanate should be stored away

from incompatible materials. The diagram below illustrates materials to avoid, based on the

reactivity of similar isothiocyanate compounds.
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Figure 2: Incompatible material classes for isothiocyanates.

Emergency Protocols
Immediate and appropriate action is required in the event of exposure or a spill. Show the

Safety Data Sheet to any attending medical personnel.[1][2]
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Exposure Route First Aid Protocol Source

Inhalation

Remove person to fresh air. If

not breathing, give artificial

respiration. Immediately call a

POISON CENTER or doctor.

[1][2]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off immediately with soap and

plenty of water for at least 15

minutes. Call a physician

immediately.

[1][2]

Eye Contact

Rinse cautiously and

immediately with plenty of

water for at least 15 minutes,

also under the eyelids.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediate

medical attention is required.

[1][2]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[1]

In the event of a spill, evacuate the area and ensure adequate ventilation.[8] Avoid breathing

dust and prevent the substance from entering drains.[6][8]
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Figure 3: Emergency protocol for spill response.

Protocol for Spill Cleanup:

Evacuate: Immediately clear the area of all personnel.
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Ventilate: Ensure the area is well-ventilated.

Protect: Don all appropriate PPE, including respiratory protection.[1]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter

drains.[8]

Clean Up: Carefully sweep up and shovel the material into a suitable, labeled container for

disposal. Avoid dust formation.[1]

Final Steps: After removal, decontaminate the area and dispose of the waste through an

approved waste disposal plant.[1]

Disposal Procedures
Disposal of 2,3,4-Trichlorophenyl isothiocyanate and its containers must be conducted in

accordance with all local, state, and federal regulations. The material should be disposed of at

an approved waste disposal plant.[1][2] Do not allow the material to contaminate ground or

surface water systems.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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